(1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol

• IUPAC Name: 1-(2-hydroxy-3-methylnaphthalen-1-yl)-3-methylnaphthalen-2-ol
• InChI: InChI=1S/C22H18O2/c1-13-11-15-7-3-5-9-17(15)19(21(13)23)20-18-10-6-4-8-16(18)12-14(2)22(20)24/h3-12,23-24H,1-2H3
• InChI Key: DUCXKDDVZDDQIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C(=C1O)C3=C(C(=CC4=CC=CC=C43)C)O
• Molecular Formula: C22H18O2
• DSSTOX Substance ID: DTXSID70970786
• Molecular Weight: 314.4 g/mol
• CAS RN: 55442-34-7

Description

3,3'-Dimethyl-1,1'-binaphthalene-2,2'-diol is a member of naphthols.

Scientific Research Applications

• Co-Crystal Formation and Structural Analysis : The compound forms well-defined co-crystals with various aromatic diimines. These co-crystals are stabilized by hydrogen bonds and π-π interactions, showing potential in materials science and crystal engineering (Ji et al., 2009).

• Photophysical Properties and Chiral Recognition : The photophysical properties of the compound, especially relating to its chirality and chiral recognition, have been studied. This research contributes to our understanding of molecular interactions and fluorescence properties in solutions of various pH (Xu & McCarroll, 2006).

• Catalytic Applications : The compound, when immobilized on polyethylene glycol, has been used to catalyze the Pudovik reaction. This application showcases its potential in catalysis and chemical synthesis (Beletskaya et al., 2011).

• Solid State Investigation : Studies have focused on the solid-state behavior of the compound and its derivatives. Such investigations are crucial for applications in asymmetric catalysis and understanding the crystalline structures of chiral compounds (Maria et al., 2017).

• Supramolecular Chemistry : The compound has been studied for its ability to form supramolecular adducts with N-containing aromatic bases. These studies contribute to the understanding of hydrogen bonding and molecular recognition (Jin et al., 2012).

• Liposome Interaction : Research on the interaction between the compound and lecithin liposome has revealed insights into binding sites and molecular dynamics, which is valuable in the field of biochemistry and drug delivery systems (Chen et al., 2010).

• Synthesis of Novel Organic Molecules : The compound has been used in the synthesis of novel organic molecules with potential applications in photoelectrical materials and organic light-emitting diodes (Yan et al., 2015).